N-(2-(3,4-dihydroquinolin-1(2H)-yl)ethyl)-6-methyl-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamide

• IUPAC Name: N-[2-(3,4-dihydro-2H-quinolin-1-yl)ethyl]-6-methyl-4-oxo-5H-pyrazolo[1,5-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C19H21N5O2/c1-13-12-24-17(19(26)21-13)11-15(22-24)18(25)20-8-10-23-9-4-6-14-5-2-3-7-16(14)23/h2-3,5,7,11-12H,4,6,8-10H2,1H3,(H,20,25)(H,21,26)
• InChI Key: ZVXSONOTHOXOTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=CC(=N2)C(=O)NCCN3CCCC4=CC=CC=C43)C(=O)N1
• Molecular Formula: C19H21N5O2
• Molecular Weight: 351.4 g/mol

Description

N-(2-(3,4-dihydroquinolin-1(2H)-yl)ethyl)-6-methyl-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamide is a useful research compound. Its molecular formula is C19H21N5O2 and its molecular weight is 351.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Compounds with structural similarities, such as derivatives of quinoline and pyrazine, have been extensively synthesized and evaluated for their biological activities. For instance, quinoline derivatives have been synthesized and tested for their antimicrobial properties. The synthesis involves versatile intermediates leading to a variety of derivatives, showcasing the chemical flexibility and potential pharmacological relevance of such structures (Ziegler et al., 1988). Similarly, pyrazole and triazole derivatives bearing quinazoline moieties have been prepared and screened for analgesic activity, further emphasizing the importance of these scaffolds in drug discovery (Saad et al., 2011).

Anticancer Potential

Research into the anticancer potential of related compounds has yielded promising results. For example, new derivatives containing the quinoline carboxylic acid motif have been tested against breast cancer cell lines, with some compounds showing significant activity (Gaber et al., 2021). This indicates the potential utility of structurally related compounds in developing anticancer agents.

Antimicrobial Applications

Compounds with pyrazine and quinoline frameworks have also been investigated for their antimicrobial efficacy. A synthesis approach led to the creation of various heterocyclic moieties with significant to moderate antimicrobial activity, showcasing the versatility of these chemical structures in addressing microbial resistance (Abdel-Mohsen, 2014).